4-({[3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl]oxy}acetyl)piperazine-1-carbaldehyde

• Molecular Formula: C20H19N3O5S
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 4-[2-[3-(2-methyl-1,3-thiazol-4-yl)-2-oxochromen-7-yl]oxyacetyl]piperazine-1-carbaldehyde
• InChI: InChI=1S/C20H19N3O5S/c1-13-21-17(11-29-13)16-8-14-2-3-15(9-18(14)28-20(16)26)27-10-19(25)23-6-4-22(12-24)5-7-23/h2-3,8-9,11-12H,4-7,10H2,1H3
• InChI Key: NWOPEYPJMFOEBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC3=C(C=C(C=C3)OCC(=O)N4CCN(CC4)C=O)OC2=O

Description

4-({[3-(2-Methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl]oxy}acetyl)piperazine-1-carbaldehyde is a synthetic hybrid molecule combining a coumarin core with a 2-methylthiazole substituent and a piperazine-carbaldehyde moiety. Coumarins are well-documented for their diverse biological activities, including antioxidant, anticancer, and anti-inflammatory properties . This compound’s structural complexity suggests applications in drug discovery, particularly in targeting enzymes or receptors influenced by coumarin derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl]oxy}acetyl)piperazine-1-carbaldehyde typically involves multi-step organic reactions. The process begins with the preparation of the thiazole and chromenone intermediates, followed by their coupling and subsequent functionalization to introduce the piperazine and carbaldehyde groups. Common reagents used in these reactions include thiourea, bromine, and various aldehydes and ketones .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles to enhance efficiency and sustainability .

Chemical Reactions Analysis

Types of Reactions

4-({[3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl]oxy}acetyl)piperazine-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid.

Reduction: The carbonyl groups can be reduced to alcohols.

Substitution: The thiazole and chromenone rings can undergo electrophilic and nucleophilic substitution reactions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the aldehyde group would yield a carboxylic acid, while reduction of the carbonyl groups would yield alcohols .

Scientific Research Applications

4-({[3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl]oxy}acetyl)piperazine-1-carbaldehyde has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial, antiviral, and anticancer agent.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-({[3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl]oxy}acetyl)piperazine-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The thiazole and chromenone moieties are known to interact with enzymes and receptors, modulating their activity and leading to various biological effects. These interactions can result in the inhibition of microbial growth, induction of apoptosis in cancer cells, and modulation of immune responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness arises from its hybrid architecture. Below is a detailed comparison with analogous molecules:

Structural Analogues and Their Properties

Compound Name	Structural Features	Molecular Weight	Biological Activity	References
4-({[3-(2-Methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl]oxy}acetyl)piperazine-1-carbaldehyde	Coumarin + 2-methylthiazole + piperazine-carbaldehyde	~436.42*	Hypothesized: Enzyme inhibition, anticancer, antimicrobial (based on coumarin-thiazole synergy)
4-{[4-(6-Methoxy-2-oxo-2H-chromen-3-yl)phenoxy]acetyl}piperazine-1-carbaldehyde	Methoxy-substituted coumarin + phenoxy linker + piperazine-carbaldehyde	422.43	Not explicitly reported; structural similarity suggests potential kinase inhibition
MTEP [3-((2-Methyl-1,3-thiazol-4-yl)ethynyl)piperidine]	2-Methylthiazole + ethynyl-piperidine	206.29	mGluR5 antagonist; attenuates cocaine-seeking behavior and stress responses
2-[(5-Substituted-thiadiazol-2-yl)amino]-2-oxoethyl 4-substituted piperazine-1-carbodithioate	Thiadiazole + piperazine-carbodithioate	~350–400†	Anticholinesterase and antimicrobial activities

*Calculated based on formula C₂₂H₂₁N₃O₅S; †Varies with substituents.

Key Comparative Insights

Coumarin vs. Non-Coumarin Scaffolds: The target compound and ’s analog leverage coumarin’s photophysical and bioactive properties , whereas MTEP () and thiadiazole-piperazine derivatives () lack this scaffold, focusing instead on neurological or antimicrobial targets.

Thiazole/Thiadiazole Modifications :

• The 2-methylthiazole group in the target compound and MTEP enhances binding to hydrophobic pockets in enzymes or receptors. MTEP’s ethynyl linker improves CNS penetration , whereas the target compound’s acetylpiperazine moiety may favor peripheral targets due to higher polarity.

Piperazine Functionalization :

• Piperazine-carbaldehyde (target compound) and carbodithioate () derivatives differ in reactivity. The aldehyde group enables Schiff base formation for targeted drug delivery, while dithiocarbamates exhibit metal-chelating properties, useful in antimicrobial applications .

Biological Activity Trends: Coumarin-thiazole hybrids (target compound) are theorized to inhibit kinases or proteases due to coumarin’s known role in blocking ATP-binding sites . In contrast, MTEP’s piperidine-thiazole structure targets glutamate receptors, illustrating how nitrogen heterocycle choice directs therapeutic application .

Research Findings and Data

Pharmacological Potential

• Anticancer Activity : Coumarin derivatives inhibit topoisomerases and induce apoptosis . The 2-methylthiazole group may synergize by disrupting redox balance in cancer cells.
• Antimicrobial Activity : Piperazine-thiadiazole compounds () show broad-spectrum effects, suggesting the target compound could be optimized similarly by substituting the carbaldehyde group with antimicrobial motifs .

Biological Activity

The compound 4-({[3-(2-methyl-1,3-thiazol-4-yl)-2-oxo-2H-chromen-7-yl]oxy}acetyl)piperazine-1-carbaldehyde is a novel chemical entity that integrates a thiazole moiety with a piperazine structure and a coumarin derivative. This unique combination suggests potential biological activities worth exploring. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and data tables.

Structural Overview

The compound's structure can be broken down as follows:

• Piperazine : A six-membered ring containing two nitrogen atoms.
• Thiazole : A five-membered ring containing sulfur and nitrogen, known for various biological activities.
• Coumarin Derivative : Known for anti-inflammatory and anticancer properties.

1. Antitumor Activity

Recent studies have highlighted the role of thiazole and coumarin derivatives in exhibiting cytotoxic effects against various cancer cell lines. For instance, compounds similar to the one have shown significant activity against human cancer cell lines such as A431 and HT29, with IC50 values indicating potent antiproliferative effects.

Compound	Cell Line	IC50 (µg/mL)
Compound A	HT29	1.61 ± 1.92
Compound B	A431	1.98 ± 1.22
Target Compound	Various	TBD

2. Anticonvulsant Properties

Thiazole derivatives have been investigated for their anticonvulsant properties. Compounds structurally related to the target compound have demonstrated efficacy in animal models of epilepsy, suggesting that this compound may also possess similar activity.

3. Anti-inflammatory Effects

Coumarins are known for their anti-inflammatory properties. Studies indicate that the integration of a piperazine moiety can enhance these effects, potentially making the target compound effective in treating inflammatory conditions.

Case Studies

Several case studies have evaluated the biological activity of compounds containing thiazole and coumarin structures:

• Case Study 1 : A series of thiazole-coumarin derivatives were synthesized and tested for their cytotoxicity against various cancer cell lines. The results indicated that modifications in the thiazole ring significantly affected the anticancer activity.
• Case Study 2 : A study on piperazine derivatives revealed that compounds with thiazole integration exhibited enhanced anticonvulsant activity compared to their non-thiazole counterparts.

Mechanistic Insights

The biological activities of the target compound can be attributed to its structural components:

• Thiazole Ring : Known to interact with multiple biological targets, enhancing anticancer and anticonvulsant activities.
• Piperazine Moiety : Often associated with neuroactive properties, suggesting potential applications in neurological disorders.